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Compound of Interest

Compound Name: Mpeg5-t-butyl ester

Cat. No.: B609276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, properties, and applications of Mpeg5-t-butyl ester, a versatile polyethylene glycol

(PEG) linker. This document is intended to serve as a core resource for researchers and

professionals in drug development and bioconjugation.

Introduction to Mpeg5-t-butyl Ester
Mpeg5-t-butyl ester, with the CAS number 874208-93-2, is a monodisperse polyethylene

glycol (PEG) derivative that plays a crucial role as a linker in bioconjugation and drug delivery

systems. Its structure consists of a methoxy-terminated PEG chain with five ethylene glycol

units, and a carboxylic acid functional group protected by a t-butyl ester. This protecting group

can be selectively removed under acidic conditions to reveal a reactive carboxylic acid. The

PEG spacer enhances the aqueous solubility and bioavailability of conjugated molecules.

Commercial Availability and Suppliers
Mpeg5-t-butyl ester is commercially available from various chemical suppliers. Researchers

can procure this compound in different quantities, typically ranging from milligrams to grams.

Table 1: Prominent Suppliers of Mpeg5-t-butyl Ester
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Supplier Website

Ambeed ambeed.com

BLD Pharm bldpharm.com

CD Bioparticles cd-bioparticles.com

ChemicalBook chemicalbook.com

Taskcm taskcm.com

Note: This is not an exhaustive list. Availability and pricing should be confirmed directly with the

suppliers.

Physicochemical Properties and Specifications
The following table summarizes the key physicochemical properties and typical specifications

for Mpeg5-t-butyl ester.

Table 2: Physicochemical Properties and Specifications of Mpeg5-t-butyl Ester

Property Value Source

CAS Number 874208-93-2 [1][2][3][4]

Molecular Formula C16H32O7 [1][2][4]

Molecular Weight 336.42 g/mol [2][4]

Purity Typically ≥98% [1]

Appearance

To be confirmed with supplier

(often a colorless to pale

yellow oil or solid)

SMILES Code
COCCOCCOCCOCCOCCC(O

C(C)(C)C)=O
[2][4]

Storage Temperature -20°C [1]

Shipping Temperature Ambient to 4-25°C [1]
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Applications in Research and Drug Development
Mpeg5-t-butyl ester is a valuable tool in the development of complex biomolecules due to the

advantageous properties of its PEG linker and the reactivity of its deprotected carboxylic acid.

Properties and Applications of Mpeg5-t-butyl Ester

Properties

Applications

Hydrophilicity

Drug Delivery Systems

Increases solubility

Biocompatibility Acid-Labile Protecting Group

Bioconjugation

Controlled deprotection

PROTACs Antibody-Drug Conjugates (ADCs)

Mpeg5-t-butyl Ester

Click to download full resolution via product page

Properties and Applications of Mpeg5-t-butyl Ester

Experimental Protocols
A key experimental step involving Mpeg5-t-butyl ester is the deprotection of the t-butyl group

to reveal the carboxylic acid for subsequent conjugation.

Deprotection of the t-butyl Ester
This protocol is a typical procedure for the acid-catalyzed removal of the t-butyl protecting

group.
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Materials:

Mpeg5-t-butyl ester

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Water (deionized)

Saturated sodium chloride (NaCl) aqueous solution

Anhydrous sodium sulfate (Na2SO4)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Dissolve the Mpeg5-t-butyl ester in a 1:1 mixture of dichloromethane (DCM) and

trifluoroacetic acid (TFA).[5]

Stir the solution at room temperature for 5 hours.[5]

Remove the DCM and TFA under reduced pressure using a rotary evaporator.[5]

Dissolve the residue in DCM.[5]

Wash the organic phase twice with water and once with a saturated aqueous solution of

NaCl.[5]

Dry the organic phase over anhydrous Na2SO4.[5]

Filter the solution to remove the drying agent.
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Concentrate the filtrate in vacuo to yield the deprotected product.[5] The crude product can

often be used in the next step without further purification.[5]

Experimental Workflow for Conjugation
The following diagram illustrates a general workflow for the deprotection of Mpeg5-t-butyl
ester and its subsequent conjugation to a target molecule (e.g., a protein or another small

molecule).
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Experimental Workflow: Deprotection and Conjugation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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